Cas no 2877668-61-4 (N-cyclopropyl-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}acetamide)

• Product Name: N-cyclopropyl-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}acetamide
• CAS No: 2877668-61-4
• MF: C₁₆H₂₀F₃N₃O
• MW: 327.344714164734
• CID: 5308538
• PubChem ID: 165433773
• Update Time: 2025-05-24

N-cyclopropyl-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040883650
• F6809-3018
• N-cyclopropyl-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}acetamide
• 2877668-61-4
• N-Cyclopropyl-4-[4-(trifluoromethyl)phenyl]-1-piperazineacetamide

• Inchi： 1S/C16H20F3N3O/c17-16(18,19)12-1-5-14(6-2-12)22-9-7-21(8-10-22)11-15(23)20-13-3-4-13/h1-2,5-6,13H,3-4,7-11H2,(H,20,23)
• InChI Key： QOZBOSNRGHPCPO-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CC2)=O)CCN(C2=CC=C(C(F)(F)F)C=C2)CC1

Computed Properties

• Exact Mass: 327.15584676g/mol
• Monoisotopic Mass: 327.15584676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.5±45.0 °C(Predicted)
• pka: 15.37±0.20(Predicted)

Additional information on N-cyclopropyl-2-{4-[4-(trifluoromethyl)phenyl]piperazin-1-yl}acetamide

N-Cyclopropyl-2-{4-[4-(Trifluoromethyl)Phenyl]Piperazin-1-yl}Acetamide: A Comprehensive Overview

N-Cyclopropyl-2-{4-[4-(Trifluoromethyl)Phenyl]Piperazin-1-yl}Acetamide, also known by its CAS number 2877668-61-4, is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in various biological systems, making it a promising candidate for drug development.

The molecular structure of N-Cyclopropyl-2-{4-[4-(Trifluoromethyl)Phenyl]Piperazin-1-yl}Acetamide is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. This ring is substituted with a trifluoromethylphenyl group at the 4-position, providing the molecule with enhanced stability and bioavailability. The cyclopropyl group attached to the nitrogen atom further contributes to the compound's unique pharmacokinetic properties.

Recent research has focused on the pharmacological activities of this compound, particularly its ability to modulate key cellular pathways. Studies have demonstrated that N-Cyclopropyl-2-{4-[4-(Trifluoromethyl)Phenyl]Piperazin-1-yl}Acetamide exhibits potent inhibitory effects on certain enzymes and receptors, making it a potential candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer. The trifluoromethyl group plays a crucial role in enhancing the compound's selectivity and potency.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the piperazine ring and attaching the trifluoromethylphenyl group. This approach ensures high yields and excellent purity, which are essential for subsequent biological testing.

In terms of applications, N-Cyclopropyl-2-{4-[4-(Trifluoromethyl)Phenyl]Piperazin-1-yl}Acetamide has shown promise in preclinical models of chronic inflammatory diseases. Its ability to inhibit pro-inflammatory cytokines suggests potential utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, recent findings indicate that this compound may also possess anti-tumor properties, making it a versatile tool in oncology research.

From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided detailed insights into the molecular structure and purity of the compound, ensuring its reliability for further studies.

In conclusion, N-Cyclopropyl-2-{4-[4-(Trifluoromethyl)Phenyl]Piperazin-1-yl}Acetamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse pharmacological activities, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.